Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride
Overview
Description
“Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride” is a chemical compound with the CAS Number: 227203-36-3 . It has a molecular weight of 207.7 . The IUPAC name for this compound is “this compound” and its InChI code is 1S/C9H17NO2.ClH/c1-12-8(11)9(7-10)5-3-2-4-6-9;/h2-7,10H2,1H3;1H .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code 1S/C9H17NO2.ClH/c1-12-8(11)9(7-10)5-3-2-4-6-9;/h2-7,10H2,1H3;1H . This indicates that the molecule consists of a cyclohexane ring with an aminomethyl group and a carboxylate group attached to it.
Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored under inert gas . .
Scientific Research Applications
Enhanced Absorption of Tranexamic Acid Derivatives
Derivatives of tranexamic acid, including those with the structure of Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride, have shown increased absorption rates compared to tranexamic acid itself. These derivatives have been noted for their stability in acidic and neutral solutions and their rapid hydrolysis in plasma. Notably, these compounds have been studied for their enhanced absorption properties in biological systems (Svahn et al., 1986).
Medicinal Chemistry Studies on Anti-Plasmin Drugs
The scientific exploration of this compound includes its application in anti-plasmin drugs. Studies have been conducted on the synthesis of derivatives from this compound, particularly focusing on enhancing antiplasmin activity, an essential factor in the development of therapeutic agents (Isoda & Yamaguchi, 1980).
Application in Organic Synthesis
In the realm of organic chemistry, this compound plays a crucial role in various synthesis processes. For example, it's involved in the Reformatsky synthesis of specific diones, showcasing its versatility and importance in synthetic organic chemistry (Kirillov & Shchepin, 2001).
Inhibitory Studies on Xanthine Oxidase
Research on the inhibitory effects of metal complexes of novel amino acid-bearing Schiff base ligands, derived from this compound, on xanthine oxidase is a significant step forward in understanding the biochemical interactions and potential therapeutic applications of these compounds (Ikram et al., 2015).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H302, H312, H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary statements include P260, P270, P280, P402 + P404, P422, among others .
properties
IUPAC Name |
methyl 1-(aminomethyl)cyclohexane-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c1-12-8(11)9(7-10)5-3-2-4-6-9;/h2-7,10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJTJGUAHTHRKHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCCCC1)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90656479 |
Source
|
| Record name | Methyl 1-(aminomethyl)cyclohexane-1-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90656479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
227203-36-3 |
Source
|
| Record name | Methyl 1-(aminomethyl)cyclohexane-1-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90656479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 1-(aminomethyl)cyclohexane-1-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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